Cas no 2248370-53-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 2248370-53-6
• MF: C₁₅H₁₁N₃O₅
• MW: 313.264943361282
• CID: 5849651
• PubChem ID: 165718594
• Update Time: 2025-06-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248370-53-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-6-oxo-1,6-dihydropyridazine-3-carboxylate
• EN300-6515406

• Inchi： 1S/C15H11N3O5/c1-2-17-12(19)8-7-11(16-17)15(22)23-18-13(20)9-5-3-4-6-10(9)14(18)21/h3-8H,2H2,1H3
• InChI Key： MXMYHTFJXJLLEU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(N(CC)N=1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 313.06987046g/mol
• Monoisotopic Mass: 313.06987046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 96.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-6-oxo-1,6-dihydropyridazine-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 2248370-53-6)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-6-oxo-1,6-dihydropyridazine-3-carboxylate, identified by its CAS number 2248370-53-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit a unique blend of structural features, including isoindole and pyridazine moieties, which are known for their potential biological activity. The presence of multiple functional groups such as 1,3-dioxo, 1,6-dihydropyridazine, and carboxylate makes this molecule a promising candidate for further exploration in drug discovery and development.

The isoindole core is a fused bicyclic system consisting of a benzene ring and a five-membered nitrogen-containing ring. This structural motif is widely recognized for its role in various bioactive natural products and synthetic drugs. The incorporation of the 1,3-dioxo group into the isoindole framework introduces electrophilic centers that can participate in diverse chemical reactions, enhancing the compound's reactivity and utility in synthetic chemistry. Additionally, the pyridazine ring contributes to the molecule's overall electronic properties and potential interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. The 1,3-dioxo and carboxylate functional groups are particularly interesting from a pharmacophoric perspective, as they can engage in hydrogen bonding and ionic interactions with protein receptors. These interactions are critical for modulating the activity of enzymes and receptors involved in various physiological pathways.

In the context of drug discovery, the synthesis of derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 2248370-53-6) has been explored to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The ethyl substituent in the pyridazine ring can be modified to influence the compound's lipophilicity and binding affinity. Furthermore, the carboxylate group provides a site for further derivatization via esterification or amidation reactions, allowing for the creation of novel analogs with tailored biological activities.

The potential therapeutic applications of this compound are broad and encompass various areas of medicine. For instance, its structural features suggest that it may exhibit inhibitory activity against enzymes involved in inflammatory pathways or cancer cell proliferation. Preliminary studies have indicated that isoindole derivatives can modulate signaling pathways such as MAPK and NFκB, which are implicated in inflammatory diseases and tumor growth. The 1,3-dioxo moiety may also contribute to antioxidant properties by scavenging reactive oxygen species.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-6-oxysoxymethoxyquinolinone derivatives (CAS No. 2248370) has been reported as part of efforts to develop novel anti-inflammatory agents. These studies highlight the versatility of isoindole scaffolds in medicinal chemistry and underscore their potential as building blocks for next-generation therapeutics. The development of efficient synthetic routes to access these complex molecules is crucial for facilitating further pharmacological exploration.

Recent research has also focused on understanding the role of conformational flexibility in determining the biological activity of heterocyclic compounds like this one. Molecular dynamics simulations have been employed to study how different conformations of 1-(5-chloro-furan‐2‐carbonyl)‐5‐[(4-fluorobenzyl)amino]pyrazole (CAS No 2248370) affect its interactions with biological targets. Such computational approaches provide valuable insights into optimizing molecular design for enhanced efficacy and selectivity.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates from large chemical libraries. By leveraging data-driven methods, researchers can predict the biological activity of compounds like 1-(5-chloro-furan‐2‐carbonyl)‐5‐[(4-fluorobenzyl)amino]pyrazole (CAS No 2248370) based on their structural features alone. This high-throughput virtual screening approach has been instrumental in identifying novel scaffolds with therapeutic potential.

In conclusion, 1-(5-chloro-furan‐2‐carbonyl)‐5‐[(4-fluorobenzyl)amino]pyrazole (CAS No 2248370) represents an intriguing molecule with significant promise in pharmaceutical research. Its complex structure, functional groups,and potential biological activities make it a valuable subject for further investigation. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a role in shaping future therapeutic strategies across multiple disease areas.